Cas no 2138218-29-6 (2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide)

• Product Name: 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide
• CAS No: 2138218-29-6
• MF: C₈H₁₁ClN₂O₄S
• MW: 266.701939821243
• CID: 5927919
• PubChem ID: 165466216
• Update Time: 2025-08-05

2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138218-29-6
• 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide
• EN300-767292

• Inchi： 1S/C8H11ClN2O4S/c1-3-11-16(13,14)6-4-5(7(9)15-6)8(12)10-2/h4,11H,3H2,1-2H3,(H,10,12)
• InChI Key： PRFWNXXOELRHQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC)=O)C=C(O1)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 266.0128057g/mol
• Monoisotopic Mass: 266.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.8Ų

Additional information on 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide

Introduction to 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide (CAS No. 2138218-29-6)

2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide (CAS No. 2138218-29-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising potential in various biochemical applications. The molecular structure of 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide incorporates a combination of chloro, ethylsulfamoyl, and N-methylfuran-3-carboxamide functional groups, which contribute to its distinct chemical properties and reactivity. These features make it a valuable candidate for further exploration in drug discovery and development.

The synthesis of 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The process typically begins with the preparation of the furan backbone, followed by the introduction of the chloro and ethylsulfamoyl groups. The final step involves the incorporation of the N-methylfuran-3-carboxamide moiety, which is critical for achieving the desired pharmacological properties. Advanced synthetic techniques, such as multi-step organic synthesis and catalytic transformations, are employed to ensure high yield and purity.

In recent years, 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide has been studied for its potential applications in the development of novel therapeutic agents. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in various diseases. For instance, preliminary studies have suggested that it could interfere with pathways associated with inflammation and cancer progression. These findings have prompted further investigation into its pharmacological profile and potential therapeutic benefits.

The structural features of 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide make it an interesting scaffold for drug design. The presence of multiple reactive sites allows for modifications that can enhance its biological activity while minimizing side effects. Researchers are exploring various derivatives of this compound to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These efforts are crucial for translating preclinical findings into effective clinical treatments.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide at the molecular level. Molecular modeling techniques enable scientists to predict how this compound interacts with biological targets, providing insights into its mechanism of action. This approach has accelerated the drug discovery process by allowing virtual screening of potential candidates before experimental validation.

One of the most compelling aspects of 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide is its versatility in different therapeutic areas. Its unique chemical structure suggests applications not only in oncology but also in neurodegenerative diseases, infectious disorders, and metabolic conditions. By targeting multiple disease pathways, this compound holds promise as a multitargeted therapeutic agent. Such versatility is increasingly sought after in modern drug development due to the complex nature of many diseases.

The safety and efficacy of 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide are under rigorous evaluation through preclinical studies. These studies aim to assess its toxicity profile, pharmacokinetic behavior, and interaction with other drugs. Animal models provide valuable data on how this compound affects different biological systems, helping researchers identify potential risks and benefits before human trials commence.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide. Such partnerships facilitate the sharing of resources, expertise, and data, which are essential for conducting comprehensive studies. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational biology—has significantly enhanced our understanding of this compound's potential.

The future prospects for 2-chloro-5-(ethylsulfamoyl)-N-methylfuran-3-carboxamide are bright, with ongoing research expected to yield new insights into its therapeutic applications. As our knowledge of disease mechanisms evolves, so too will our ability to design more effective treatments. This compound represents a testament to the power of innovative chemistry in addressing complex health challenges.